Cas no 80356-20-3 (3-Penten-2-one, 4-bromo-, (3E)-)

• Product name: 3-Penten-2-one, 4-bromo-, (3E)-
• CAS No: 80356-20-3
• MF: C₅H₇OBr
• MW: 163.01248
• CID: 705820
• PubChem ID: 538169

3-Penten-2-one, 4-bromo-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-bromo-, (3E)-
• 4-bromopent-3-en-2-one
• 80356-20-3
• 3-Penten-2-one, 4-bromo-
• DTXSID20337047

• Inchi： InChI=1S/C5H7BrO/c1-4(6)3-5(2)7/h3H,1-2H3
• InChI Key： SFEGAWKULWWXCA-UHFFFAOYSA-N
• SMILES： CC(=CC(=O)C)Br

Computed Properties

• Exact Mass: 161.96803g/mol
• Monoisotopic Mass: 161.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.3